![molecular formula C8H16O2 B2951763 2-(Tetrahydropyran-4-yl)propan-2-ol CAS No. 179096-59-4](/img/structure/B2951763.png)
2-(Tetrahydropyran-4-yl)propan-2-ol
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Overview
Description
2-(Tetrahydropyran-4-yl)propan-2-ol, also known as THP-PROT or THP-BCN, is a chemical compound that belongs to the class of tertiary alcohols. It is a derivative of tetrahydropyran, which is an organic compound consisting of a saturated six-membered ring containing five carbon atoms and one oxygen atom . The compound is a colorless volatile liquid .
Synthesis Analysis
Tetrahydropyran (THP) rings are important motifs in natural products and medicinal chemistry programs. 2-Tetrahydropyranyl (THP-) ethers derived from the reaction of alcohols and 3,4-dihydropyran are commonly used as protecting groups in organic synthesis . The synthesis of THP rings has been reported in several reviews . The strategies for THP synthesis are presented in a systematic way based on the retrosynthetic disconnections typically used to construct THP rings .Molecular Structure Analysis
The molecular formula of this compound is C8H16O2 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Tetrahydropyran rings are important motifs in biologically active molecules. This review presents common strategies for THP synthesis based on typical retrosynthetic disconnections . General mechanistic and stereochemical considerations for each disconnection are included .Physical And Chemical Properties Analysis
The compound is a colorless volatile liquid . The molecular weight of this compound is 144.21 .Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been utilized in the synthesis of various chemical structures. For instance, the synthesis of (2S)-2-(tetrahydropyran-2-yloxy)propane-1-ol involved a two-step process with an acid-catalyzed protection and hydride reduction, highlighting its role in fine chemical scale-up (Donners et al., 2002).
- Another study synthesized 2-Phenyl-1-phenylthio-1-(tetrahydropyran-2-ylthio)propan-2-ol, demonstrating its application in the formation of complex chemical structures (Kansikas & Sipilä, 2001).
Catalysis and Reaction Mechanisms
- A study involving the carbon-carbon coupling of prop-2-yn-1-ols with allyl alcohol used a ruthenium(II) catalyst to synthesize molecules containing tetrahydropyran moieties, highlighting its catalytic applications (Dérien et al., 1999).
- Research on the Prins cyclization process, used for synthesizing biologically active compounds, explored the use of tetrahydropyrans in this context, demonstrating its significance in organic synthesis (Štekrová et al., 2015).
Biological Activity and Pharmacology
- A study explored the iodine-catalyzed Prins cyclization of homoallylic alcohols, which involved the formation of dihydropyrans, indicating the compound's relevance in synthesizing pharmacologically interesting structures (Reddy et al., 2013).
Other Applications
- The compound's role in the synthesis of small-molecule inhibitors, as part of drug discovery and development, was explored in a study that synthesized tetrahydropyran derivatives as potential inhibitors (Shouksmith et al., 2015).
- Its application in luminescent materials was demonstrated in a study where a pyrano[2,3-b]indole derivative, which included the compound, exhibited turn-ON luminescence in acidic or basic media (Wilcke et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
2-(oxan-4-yl)propan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-8(2,9)7-3-5-10-6-4-7/h7,9H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYOMTKXFBGPTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1CCOCC1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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